Cas no 62507-50-0 (Benzamide, 4-bromo-N-(4-nitrophenyl)-)

Benzamide, 4-bromo-N-(4-nitrophenyl)- structure
62507-50-0 structure
Product Name:Benzamide, 4-bromo-N-(4-nitrophenyl)-
CAS No:62507-50-0
MF:C13H9BrN2O3
MW:321.126162290573
CID:442327
PubChem ID:603900
Update Time:2025-04-19

Benzamide, 4-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-N-(4-nitrophenyl)-
    • 4-bromo-N-(4-nitrophenyl)benzamide
    • 62507-50-0
    • 4-Bromo-N-(4-nitrophenyl)benzamide #
    • SR-01000393879-1
    • DTXSID00345347
    • AKOS000484640
    • SR-01000393879
    • Cambridge id 5116567
    • CJNOQHFTPGQBMZ-UHFFFAOYSA-N
    • Inchi: 1S/C13H9BrN2O3/c14-10-3-1-9(2-4-10)13(17)15-11-5-7-12(8-6-11)16(18)19/h1-8H,(H,15,17)
    • InChI Key: CJNOQHFTPGQBMZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 319.97967
  • Monoisotopic Mass: 319.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.635
  • Boiling Point: 381.4°C at 760 mmHg
  • Flash Point: 184.5°C
  • Refractive Index: 1.69
  • PSA: 72.24
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.